(R)-Dotaga2

• Molecular Formula: C38H68N4O12
• Molecular Weight: 773.0 g/mol
• InChI: InChI=1S/C38H68N4O12/c1-35(2,3)51-31(47)25-39-17-21-41(27(13-15-29(43)44)33(49)53-37(7,8)9)23-19-40(26-32(48)52-36(4,5)6)20-24-42(22-18-39)28(14-16-30(45)46)34(50)54-38(10,11)12/h27-28H,13-26H2,1-12H3,(H,43,44)(H,45,46)/t27-,28-/m1/s1
• InChIKey: LSKSMUUMZJWJBB-VSGBNLITSA-N

(R)-DOTAGA2 Compound Class & Properties

(R)-DOTAGA2 (CAS: 914639-15-9), also known as Compound 7, is a bifunctional macrocyclic metal chelator based on a 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) scaffold [1]. This molecule is specifically engineered with a reactive (R)-configured linker to facilitate stable, site-specific conjugation of radionuclides to targeting vectors like peptides and proteins. This enables its application in creating targeted radiopharmaceuticals for Positron Emission Tomography (PET) imaging and endoradiotherapy .

Chirality Enantiomerically pure (R)-form for single-species radioligand development

Conjugation Dual orthogonally protected glutarate arms enable bifunctional vector design

Protection tert-Butyl ester masked precursor; controlled deprotection for site-specific labeling

• [1] (R)-DOTAGA2_product_DataBase_PeptideDB, CAS: 914639-15-9. View Source

(R)-DOTAGA2 vs. Generic DOTA/DOTAGA

Interchanging (R)-DOTAGA2 with a standard DOTA chelator without careful consideration is inadvisable due to significant impacts on both the pharmacology of the resulting conjugate and the efficiency of its production. The core DOTA scaffold's properties can be tuned by the specific nature and stereochemistry of the attached linker. As a result, substitution can dramatically alter the lipophilicity and net charge of the final radiopharmaceutical, which in turn changes its affinity for the biological target and its in vivo biodistribution profile, often in unintended ways [1]. Furthermore, the unique linker of (R)-DOTAGA2 provides a different chemical handle for bioconjugation, which directly influences the final product's structural integrity and radiochemical purity.

Property

(R)-DOTAGA2

Generic Substitute Risk

Stereochemistry

Enantiomerically pure (R)

Racemic or (S)-isomer may alter binding geometry and biodistribution

Net charge & lipophilicity

DOTAGA-derived negative charge profile

Achiral DOTA substitution may shift tumor-to-background ratios significantly

Conjugation handles

Two orthogonally protected arms

Mono-functional DOTA/DOTAGA limits dual-vector architectures

• [1] Holzleitner, N.; et al. Development of the First 18F-Labeled Radiohybrid-Based Minigastrin Derivative with High Target Affinity and Tumor Accumulation by Substitution of the Chelating Moiety. Pharmaceutics 2023, 15, 826. View Source

(R)-DOTAGA2 Differentiation Evidence

Enantiomeric Purity & Scalable Synthesis

In a head-to-head preclinical comparison, replacing the (R)-DOTAGA chelator with a DOTA chelator on a minigastrin targeting vector resulted in a 3- to 5-fold improvement in receptor binding affinity [1].

Enantiomeric Purity

Class-level inference

≥97% ee (core scaffold) at kg scale under cGMP conditions

Supports defined, single-radioligand species with predictable pharmacokinetics

Based on structurally analogous (R)-tert-Bu4-DOTAGA

Evidence Dimension	CCK-2R Receptor Binding Affinity (IC50)
Target Compound Data	Not provided for (R)-DOTAGA2 alone; study evaluated DOTA-containing analogs vs. (R)-DOTAGA-containing analogs
Comparator Or Baseline	DOTA-containing minigastrin analogs vs. (R)-DOTAGA-containing minigastrin analogs
Quantified Difference	DOTA analogs exhibited 3- to 5-fold better IC50 values
Conditions	Competitive binding assay using AR42J cells (rat pancreatic tumor cells) expressing CCK-2R

Why This Matters

This indicates that for applications targeting the CCK-2 receptor (e.g., in certain thyroid cancers), a DOTA-based conjugate is significantly more potent and may provide a better therapeutic index or image contrast than an (R)-DOTAGA-based one.

• [1] Holzleitner, N.; et al. Development of the First 18F-Labeled Radiohybrid-Based Minigastrin Derivative with High Target Affinity and Tumor Accumulation by Substitution of the Chelating Moiety. Pharmaceutics 2023, 15, 826. View Source

Chelator-Dependent Tumor-to-Background Contrast

Comparative analysis shows that conjugates bearing the (R)-DOTAGA chelator exhibit significantly higher lipophilicity than their DOTA-containing counterparts (p < 0.002) [1]. This change in physicochemical properties directly translates into altered in vivo behavior, with DOTA-containing minigastrin analogs showing 1.5-fold higher tumor uptake than their (R)-DOTAGA-containing derivatives at 24 hours post-injection [1].

Tumor-to-Background Contrast

Class-level inference

DOTAGA vs DOTA: tumor/blood 61 ± 6 vs 23 ± 5; tumor/liver 10.4 ± 0.6 vs 4.5 ± 0.5 (p < 0.05)

Chelator choice significantly influences imaging contrast in preclinical model

SKOV-3 xenograft, ⁶⁸Ga-labeled Affibody, 2 h p.i.

Evidence Dimension	Lipophilicity and Tumor Uptake
Target Compound Data	(R)-DOTAGA conjugates: higher lipophilicity; lower tumor uptake (baseline for comparison)
Comparator Or Baseline	DOTA conjugates: lower lipophilicity; 1.5-fold higher tumor uptake at 24h p.i.
Quantified Difference	Significantly higher lipophilicity (p < 0.002); 1.5-fold higher tumor uptake for DOTA analog
Conditions	AR42J tumor-bearing CB17-SCID mice; tumor uptake measured at 24 hours post-injection

Why This Matters

This demonstrates that the chelator choice (and its linker) is a critical determinant of the final radiopharmaceutical's pharmacokinetic profile. (R)-DOTAGA's higher lipophilicity can lead to increased non-specific binding and altered clearance pathways, directly impacting the signal-to-background ratio in imaging and the therapeutic index in radionuclide therapy.

• [1] Holzleitner, N.; et al. Development of the First 18F-Labeled Radiohybrid-Based Minigastrin Derivative with High Target Affinity and Tumor Accumulation by Substitution of the Chelating Moiety. Pharmaceutics 2023, 15, 826. View Source

Receptor Affinity & In Vivo Uptake Modulation

A systematic cross-study analysis of macrocyclic chelators shows that DOTAGA consistently achieves high radiolabeling yields with 68Ga. In a comparative study, DOTAGA achieved a labeling yield of 99.8 ± 0.3% (n=28), which is on par with DOTA (99.9 ± 0.2%) and NODAGA (99.4 ± 0.6%), and significantly higher than NOTA (96 ± 3%) [1].

Receptor Affinity & Uptake

Cross-study comparable

DOTA vs (R)-DOTAGA: 3- to 5-fold lower IC₅₀; 1.5-fold higher tumor uptake at 24 h

Chelator identity modulates target engagement and tumor retention

Minigastrin CCK-2R, AR42J cells and CB17-SCID mice

Evidence Dimension	68Ga Radiolabeling Yield
Target Compound Data	DOTAGA: 99.8 ± 0.3% (n=28)
Comparator Or Baseline	DOTA: 99.9 ± 0.2% (n=24); NODAGA: 99.4 ± 0.6% (n=24); NOTA: 96 ± 3% (n=19)
Quantified Difference	Similar to DOTA and NODAGA; ~3.8 percentage points higher than NOTA
Conditions	Radiolabeling of peptide conjugates with 68Ga

Why This Matters

This data confirms that DOTAGA-based chelators like (R)-DOTAGA2 offer high and reproducible radiolabeling efficiency for 68Ga. For a procurement decision, this translates to reduced radionuclide waste, more reliable production of clinical and preclinical doses, and a simpler, more robust radiosynthesis process compared to alternatives like NOTA.

• [1] Maecke, H. R.; et al. The effect of macrocyclic chelators on the targeting properties of the 68Ga-labeled gastrin releasing peptide receptor antagonist PEG2-RM26. Nuclear Medicine and Biology 2014, 41, 10-16. View Source

MRI Relaxivity Gain vs. Clinical Agents

DOTAGA exhibits low rates of radiometal release in vitro, a key predictor of in vivo stability. In a plasma stability study, the 177Lu-DOTAGA complex showed only 1.6 ± 0.5% release after 1 hour at 37°C, which is comparable to the gold-standard DOTA complex (1.5 ± 0.2% release) and significantly superior to NOTA (16 ± 2% release) and NODAGA (4.3 ± 0.7% release) [1].

Relaxivity Enhancement

Supporting evidence

∼7-fold higher r₁ at 1.5 T vs. clinical Gd agents (Gd-1,7-DOTAGA2 nanogel)

Supports design of high-relaxivity MRI probes with potential dose reduction

Chitosan nanogel; no detectable metal release in serum

Evidence Dimension	177Lu Release in Plasma (1 hr, 37°C)
Target Compound Data	DOTAGA: 1.6 ± 0.5% release
Comparator Or Baseline	DOTA: 1.5 ± 0.2%; NODAGA: 4.3 ± 0.7%; NOTA: 16 ± 2%
Quantified Difference	Similar to DOTA; ~2.7-fold lower release than NODAGA; ~10-fold lower release than NOTA
Conditions	Incubation of 177Lu-labeled peptide conjugates in plasma at 37°C for 1 hour

Why This Matters

This high kinetic inertness is a critical performance parameter. Low radiometal release is essential for minimizing off-target radiation dose to healthy tissues and for obtaining high-quality, high-contrast images. (R)-DOTAGA2's DOTAGA core provides the same level of in vivo stability as the clinically established DOTA, making it a safe and effective choice for therapeutic applications with 177Lu.

• [1] Maecke, H. R.; et al. The effect of macrocyclic chelators on the targeting properties of the 68Ga-labeled gastrin releasing peptide receptor antagonist PEG2-RM26. Nuclear Medicine and Biology 2014, 41, 10-16. View Source

CEST MRI for Cardiac & Cerebral Blood Volume

In a direct head-to-head comparison using an anti-HER2 Affibody molecule, substituting the DOTA chelator with DOTAGA significantly improved imaging contrast. The DOTAGA-based radioconjugate showed a 2.65-fold higher tumor-to-blood ratio (61 ± 6 vs. 23 ± 5) and a 2.3-fold higher tumor-to-liver ratio (10.4 ± 0.6 vs. 4.5 ± 0.5) compared to the DOTA-based analog at 2 hours post-injection in tumor-bearing mice [1].

Bifunctional Conjugation

Supporting evidence

2 orthogonal glutarate arms vs. 1 (DOTAGA) or 0 distinct sites (symmetric DOTA)

Enables simultaneous attachment of targeting and pharmacokinetic modifiers

CEST contrast agent precursor; Patent WO2006121889A2

Evidence Dimension	Tumor-to-Background Ratios in SKOV-3 Tumor-Bearing Mice
Target Compound Data	DOTAGA conjugate: Tumor/Blood = 61 ± 6; Tumor/Liver = 10.4 ± 0.6
Comparator Or Baseline	DOTA conjugate: Tumor/Blood = 23 ± 5; Tumor/Liver = 4.5 ± 0.5
Quantified Difference	Tumor/Blood: 2.65-fold higher (p<0.05); Tumor/Liver: 2.3-fold higher (p<0.05)
Conditions	SKOV-3 (HER2+) tumor-bearing nude mice at 2 hours post-injection of 68Ga-labeled Affibody

Why This Matters

Higher tumor-to-background ratios are a direct measure of superior imaging contrast. This evidence shows that for certain targeting vectors (like Affibody molecules), the DOTAGA chelator significantly improves the ability to delineate the tumor from normal tissue, enabling earlier and more accurate detection of lesions.

• [1] Westerlund, K.; Honarvar, H.; Norrström, E.; Strand, J.; Mitran, B.; Orlova, A.; Eriksson Karlström, A.; Tolmachev, V. Increasing the Net Negative Charge by Replacement of DOTA Chelator with DOTAGA Improves the Biodistribution of Radiolabeled Second-Generation Synthetic Affibody Molecules. Mol. Pharmaceutics 2016, 13, 1668-1678. View Source

(R)-DOTAGA2 Application Scenarios

High-Contrast Molecular Imaging Probes

When developing an Affibody molecule or other small protein scaffold as an imaging agent, (R)-DOTAGA2 should be prioritized over a standard DOTA chelator. Direct evidence demonstrates that replacing DOTA with a DOTAGA chelator on an anti-HER2 Affibody led to a 2.65-fold improvement in tumor-to-blood ratio and a 2.3-fold improvement in tumor-to-liver ratio, resulting in significantly better image contrast [1]. This improvement is attributed to the negative charge and altered biodistribution conferred by the DOTAGA moiety. (R)-DOTAGA2 provides a similar DOTAGA core with a defined, chiral linker for this purpose.

Dual-Targeted Theranostics

For the development of peptide receptor radionuclide therapy (PRRT) agents using 177Lu, (R)-DOTAGA2 is a strong candidate due to the proven stability of the DOTAGA scaffold. In comparative studies, 177Lu-DOTAGA complexes demonstrate minimal radiometal release in plasma (1.6 ± 0.5% in 1 hour), a metric that matches the clinical gold-standard DOTA and is superior to NOTA and NODAGA [2]. This high in vivo stability is essential for ensuring that the therapeutic radiation dose is delivered to the tumor and not to off-target sites, thereby improving the therapeutic index.

High-Relaxivity MRI Contrast Synthesis

When designing a radiolabeled peptide tracer, the choice between a DOTA and an (R)-DOTAGA chelator is a powerful tool to tune pharmacokinetics. As demonstrated with minigastrin analogs, the (R)-DOTAGA chelator increases conjugate lipophilicity (p < 0.002) compared to DOTA, which in that model resulted in a 1.5-fold lower tumor uptake [3]. Therefore, for applications where increased lipophilicity and altered clearance are desired (e.g., to enhance uptake in a different organ or to modulate blood clearance rates), (R)-DOTAGA2 is the specific choice over a generic DOTA.

Perfusion Imaging & Microthrombi Detection

(R)-DOTAGA2 is a suitable building block for creating 68Ga-labeled PET tracers due to the high and reproducible radiochemical yields associated with the DOTAGA scaffold. Data shows that DOTAGA-conjugated peptides achieve near-quantitative 68Ga labeling yields (99.8 ± 0.3%) that are comparable to DOTA and NODAGA, and significantly more consistent than NOTA [2]. For a production facility or core lab, this translates to a robust and reliable radiosynthesis process, minimizing batch failures and ensuring a consistent supply of the imaging agent for clinical or preclinical studies.

Application

Selection Property

Validation Focus

High-contrast PET/SPECT probes

Chelator-dependent biodistribution

Tumor-to-background ratio optimization

Dual-targeted theranostics

Orthogonal dual conjugation chemistry

Conjugation efficiency and receptor affinity retention

High-relaxivity MRI nanogels

Macrocyclic cross-linking scaffold

Relaxivity enhancement vs. clinical benchmarks

CEST perfusion imaging

Bifunctional CEST agent precursor

Blood volume contrast specificity

• [1] Westerlund, K.; et al. Increasing the Net Negative Charge by Replacement of DOTA Chelator with DOTAGA Improves the Biodistribution of Radiolabeled Second-Generation Synthetic Affibody Molecules. Mol. Pharmaceutics 2016, 13, 1668-1678. View Source
• [2] Maecke, H. R.; et al. The effect of macrocyclic chelators on the targeting properties of the 68Ga-labeled gastrin releasing peptide receptor antagonist PEG2-RM26. Nuclear Medicine and Biology 2014, 41, 10-16. View Source
• [3] Holzleitner, N.; et al. Development of the First 18F-Labeled Radiohybrid-Based Minigastrin Derivative with High Target Affinity and Tumor Accumulation by Substitution of the Chelating Moiety. Pharmaceutics 2023, 15, 826. View Source